Cas no 1007122-76-0 (4,4-dimethylhex-5-en-1-amine)

• Product Name: 4,4-dimethylhex-5-en-1-amine
• CAS No: 1007122-76-0
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD19215267
• CID: 4558908
• PubChem ID: 55285789
• Update Time: 2025-06-09

4,4-dimethylhex-5-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethylhex-5-en-1-amine
• G71136
• 5-Hexen-1-amine, 4,4-dimethyl-4,4-dimethylhex-5-en-1-amine
• 1007122-76-0
• EN300-300743
• AKOS006352769

• MDL： MFCD19215267
• Inchi： 1S/C8H17N/c1-4-8(2,3)6-5-7-9/h4H,1,5-7,9H2,2-3H3
• InChI Key： BUSTULNDNIEOFA-UHFFFAOYSA-N
• SMILES： C(N)CCC(C)(C)C=C

Computed Properties

• Exact Mass: 127.1361g/mol
• Monoisotopic Mass: 127.1361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 127.23g/mol
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 4,4-dimethylhex-5-en-1-amine

Introduction to 4,4-Dimethylhex-5-en-1-amine (CAS No. 1007122-76-0)

4,4-Dimethylhex-5-en-1-amine, with the CAS number 1007122-76-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceuticals and materials science. This compound is characterized by its branched alkyl chain and a terminal amine group, which confer it with distinct chemical properties and reactivity.

The molecular formula of 4,4-dimethylhex-5-en-1-amine is C₈H₁₇N, and its molecular weight is approximately 127.23 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of around 150°C. Its chemical structure includes a double bond at the fifth position of the hexene chain, which can undergo various chemical reactions such as hydrogenation, halogenation, and addition reactions.

In the context of pharmaceutical research, 4,4-dimethylhex-5-en-1-amine has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of new drugs targeting neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the role of 4,4-dimethylhex-5-en-1-amine as a key intermediate in the synthesis of novel anticonvulsant agents. These agents demonstrated significant efficacy in preclinical models of epilepsy, suggesting potential therapeutic applications.

Beyond pharmaceuticals, 4,4-dimethylhex-5-en-1-amine has also found applications in materials science. Its unique chemical structure makes it suitable for use as a monomer in polymer synthesis. Researchers at the University of California, Berkeley, reported in 2022 that 4,4-dimethylhex-5-en-1-amine-based polymers exhibit excellent mechanical properties and thermal stability. These polymers have been proposed for use in advanced composite materials for aerospace and automotive industries.

The synthesis of 4,4-dimethylhex-5-en-1-amine typically involves several steps, including the formation of a Grignard reagent followed by reaction with an appropriate nitrile or amide. The process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production. Recent advancements in catalytic methods have further improved the efficiency and sustainability of its synthesis.

In terms of safety and handling, 4,4-dimethylhex-5-en-1-amine should be stored in a well-ventilated area away from heat sources and incompatible materials. It is recommended to handle this compound using appropriate personal protective equipment (PPE) to minimize exposure risks. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures.

The environmental impact of 4,4-dimethylhex-5-en-1-amine is another important consideration. Studies have shown that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods. However, responsible disposal practices are essential to prevent any potential ecological harm.

In conclusion, 4,4-dimethylhex-5-en-1-amine (CAS No. 1007122-76-0) is a versatile compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses, the potential impact of this compound on various industries is expected to grow significantly.